CID 78060774

• Molecular Formula: C13H12ClPb
• Molecular Weight: 411 g/mol
• InChI: InChI=1S/2C6H5.CH2Cl.Pb/c2*1-2-4-6-5-3-1;1-2;/h2*1-5H;1H2
• InChI Key: SCPGFUJDLJBFHB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)[Pb](CCl)C2=CC=CC=C2

Description

The compound with the identifier “CID 78060774” is a chemical entity listed in the PubChem database

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of CID 78060774 involves specific reaction conditions and reagents. The detailed synthetic routes and reaction conditions are typically documented in scientific literature and patents. For instance, one method might involve the use of specific catalysts and solvents under controlled temperature and pressure conditions .

Industrial Production Methods

Industrial production methods for this compound would likely involve scaling up the laboratory synthesis procedures. This could include the use of large-scale reactors, continuous flow systems, and advanced purification techniques to ensure the compound’s purity and yield .

Chemical Reactions Analysis

Types of Reactions

CID 78060774 can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another atom or group of atoms

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. The conditions for these reactions can vary widely, including different temperatures, pressures, and solvents .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield an oxidized derivative of this compound, while reduction might yield a reduced form of the compound .

Scientific Research Applications

CID 78060774 has several scientific research applications, including:

Chemistry: It can be used as a reagent or intermediate in various chemical reactions and synthesis processes.

Biology: It may have applications in studying biological pathways and mechanisms.

Industry: It could be used in the production of materials, chemicals, or other industrial products .

Mechanism of Action

The mechanism of action of CID 78060774 involves its interaction with specific molecular targets and pathways. This could include binding to enzymes, receptors, or other proteins, thereby modulating their activity. The exact molecular targets and pathways would depend on the specific biological or chemical context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to CID 78060774 can be identified using chemical databases like PubChem. These compounds may share structural similarities or exhibit similar chemical properties .

Uniqueness

What makes this compound unique could be its specific chemical structure, reactivity, or biological activity compared to other similar compounds. This uniqueness can be highlighted by comparing its properties and applications with those of its analogs .

Conclusion

This compound is a compound with significant potential in various scientific and industrial fields. Its unique chemical properties, preparation methods, and applications make it a valuable subject of study for researchers and industry professionals alike.